2-amino-1-[(3S)-3-[benzyl(methyl)amino]pyrrolidin-1-yl]propan-1-one

Specification

• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol
• IUPAC Name: 2-amino-1-[(3S)-3-[benzyl(methyl)amino]pyrrolidin-1-yl]propan-1-one
• Standard InChI: InChI=1S/C15H23N3O/c1-12(16)15(19)18-9-8-14(11-18)17(2)10-13-6-4-3-5-7-13/h3-7,12,14H,8-11,16H2,1-2H3/t12?,14-/m0/s1
• Standard InChI Key: LDCVQMDQPKOYFP-PYMCNQPYSA-N
• Isomeric SMILES: CC(C(=O)N1CC[C@@H](C1)N(C)CC2=CC=CC=C2)N
• Canonical SMILES: CC(C(=O)N1CCC(C1)N(C)CC2=CC=CC=C2)N

Introduction

The compound 2-amino-1-[(3S)-3-[benzyl(methyl)amino]pyrrolidin-1-yl]propan-1-one is a complex organic molecule with a specific stereochemistry, as indicated by the (3S) configuration. This compound is not explicitly detailed in the provided search results, but similar compounds with related structures are discussed. For instance, (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one is closely related and shares similar structural features, such as the benzyl(methyl)amino group attached to a pyrrolidine ring.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including the formation of the pyrrolidine ring and the introduction of the benzyl(methyl)amino group. Detailed synthesis protocols are not available in the provided sources, but they generally involve careful control of reaction conditions to achieve the desired stereochemistry.

Biological Activity and Applications

While specific biological activity data for 2-amino-1-[(3S)-3-[benzyl(methyl)amino]pyrrolidin-1-yl]propan-1-one is not available, compounds with similar structures may exhibit pharmacological properties due to their complex molecular architecture. These could include interactions with biological targets such as enzymes or receptors, depending on their structural features.

Research Findings and Future Directions

Research on compounds with similar structures often focuses on their potential therapeutic applications. For instance, modifications to the benzyl group or the pyrrolidine ring could alter the compound's affinity for specific biological targets. Future studies might explore the synthesis of analogs with varying substituents to optimize their pharmacological profiles.